Cas no 2138225-20-2 (6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride)
6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride
- EN300-727892
- 2138225-20-2
- 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride
-
- Inchi: 1S/C8H5BrFNO2S2/c1-4-11-6-3-2-5(9)8(7(6)14-4)15(10,12)13/h2-3H,1H3
- InChI Key: NTBGZKWEBWXOKQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C2C(=C1S(=O)(=O)F)SC(C)=N2
Computed Properties
- Exact Mass: 308.89291g/mol
- Monoisotopic Mass: 308.89291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 83.6Ų
6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-727892-0.05g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 0.05g |
$816.0 | 2025-03-11 | |
| Enamine | EN300-727892-0.1g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 0.1g |
$855.0 | 2025-03-11 | |
| Enamine | EN300-727892-0.25g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 0.25g |
$893.0 | 2025-03-11 | |
| Enamine | EN300-727892-0.5g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 0.5g |
$933.0 | 2025-03-11 | |
| Enamine | EN300-727892-1.0g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 1.0g |
$971.0 | 2025-03-11 | |
| Enamine | EN300-727892-2.5g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 2.5g |
$1903.0 | 2025-03-11 | |
| Enamine | EN300-727892-5.0g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 5.0g |
$2816.0 | 2025-03-11 | |
| Enamine | EN300-727892-10.0g |
6-bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride |
2138225-20-2 | 95.0% | 10.0g |
$4176.0 | 2025-03-11 |
6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride
Research Brief on 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride (CAS: 2138225-20-2)
The compound 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride (CAS: 2138225-20-2) has recently emerged as a promising chemical entity in medicinal chemistry and chemical biology research. This sulfonyl fluoride derivative belongs to the benzothiazole class of compounds, which are known for their diverse biological activities and applications in drug discovery. The presence of both bromo and sulfonyl fluoride functional groups makes this molecule particularly interesting for targeted covalent modification of proteins and other biomolecules.
Recent studies have focused on the synthetic utility of 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride as a versatile building block for the development of covalent inhibitors. The sulfonyl fluoride group exhibits selective reactivity with various nucleophilic amino acid residues, particularly tyrosine, lysine, and histidine, under physiological conditions. This property has been exploited in chemical proteomics approaches to identify novel drug targets and map protein interaction networks.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of this compound in the development of selective kinase inhibitors. The bromo substituent at the 6-position allowed for further functionalization through cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship studies. The resulting compounds showed promising activity against several cancer-associated kinases with improved selectivity profiles compared to traditional ATP-competitive inhibitors.
Another significant application was reported in Chemical Science, where 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride was used as a covalent probe for activity-based protein profiling (ABPP). The study revealed several previously unknown off-targets of clinical kinase inhibitors, highlighting the compound's value in drug safety assessment. The benzothiazole core provided optimal pharmacokinetic properties, including good membrane permeability and metabolic stability.
From a synthetic chemistry perspective, recent advances have improved the preparation of 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride through more efficient routes. A 2024 patent application describes a scalable synthesis starting from commercially available 2-methylbenzothiazole, involving sequential bromination and sulfonylation steps with excellent yield and purity. This development addresses previous challenges in obtaining sufficient quantities of the compound for extensive biological evaluation.
The unique reactivity profile of the sulfonyl fluoride group in this compound has also found applications in materials science. Researchers have incorporated 6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride into polymer networks to create self-healing materials that can undergo dynamic covalent bond exchange at mild temperatures. The bromo substituent serves as an additional handle for further functionalization of these materials.
Future research directions for this compound include exploration of its potential in targeted protein degradation strategies and as a warhead for covalent fragment-based drug discovery. Preliminary results suggest that the sulfonyl fluoride moiety can be tuned for reversible covalent binding, offering new opportunities for the development of drugs with improved selectivity and reduced off-target effects.
2138225-20-2 (6-Bromo-2-methyl-1,3-benzothiazole-7-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)